Cas no 1036438-70-6 (5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid)

• Product Name: 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid
• CAS No: 1036438-70-6
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• CID: 4916413
• Update Time: 2025-05-19

5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BB 0237890
• 5-(azepan-1-ylsulfonyl)-2-hydroxybenzoic acid
• 5-(Azepane-1-sulfonyl)-2-hydroxy-benzoic acid
• 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid

• Inchi： 1S/C13H17NO5S/c15-12-6-5-10(9-11(12)13(16)17)20(18,19)14-7-3-1-2-4-8-14/h5-6,9,15H,1-4,7-8H2,(H,16,17)
• InChI Key： AWMHDVDDFVKBEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)O)(N1CCCCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 436
• XLogP3: 2
• Topological Polar Surface Area: 103

Additional information on 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid

Introduction to 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid (CAS No. 1036438-70-6)

5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1036438-70-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both azepane and sulfonyl functional groups, which contribute to its unique chemical properties and potential biological activities. The structure of this compound consists of a benzoic acid core substituted with a hydroxyl group at the 2-position and an azepan-1-ylsulfonyl moiety at the 5-position, making it a promising candidate for further investigation in drug discovery and development.

The azepan-1-ylsulfonyl group is particularly noteworthy due to its ability to modulate biological targets through interactions with specific binding sites. Azepane derivatives are known for their structural similarity to certain neurotransmitter receptors, which suggests potential applications in central nervous system (CNS) drug design. The sulfonyl group, on the other hand, is frequently incorporated into pharmacophores due to its ability to enhance binding affinity and metabolic stability. The combination of these two features in 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid makes it an intriguing molecule for exploring novel therapeutic strategies.

In recent years, there has been growing interest in the development of small-molecule inhibitors that target various enzymatic and receptor-based pathways involved in human diseases. 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid has been investigated for its potential role in modulating inflammatory pathways, particularly through interactions with cyclooxygenase (COX) enzymes and other inflammatory mediators. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings are particularly relevant given the increasing recognition of inflammation as a key factor in the pathogenesis of various chronic diseases, including cardiovascular disorders, neurodegenerative diseases, and metabolic syndromes.

Furthermore, the hydroxyl group present in 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid provides a site for further chemical modification, allowing for the development of analogues with enhanced pharmacological profiles. Hydroxylated aromatic compounds are well-documented for their biological activity, often exhibiting improved solubility and bioavailability. This feature makes 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid a versatile scaffold for designing novel drug candidates that can be optimized for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid with various biological targets with high precision. These studies have highlighted its potential as an inhibitor of enzymes involved in pain signaling, such as transient receptor potential (TRP) channels. TRP channels are implicated in mediating pain perception and have been identified as promising targets for developing analgesic drugs. The ability of 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid to interact with these channels suggests that it may offer a new approach to managing chronic pain conditions.

The synthesis of 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid presents unique challenges due to the complexity of its structure. However, modern synthetic methodologies have made significant progress in facilitating the preparation of such compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct the azepane ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at both the hydroxyl and sulfonyl positions. These advancements have not only improved the accessibility of 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid but also paved the way for exploring its derivatives with tailored biological activities.

In clinical research settings, 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid has been evaluated in preclinical models to assess its safety profile and pharmacokinetic properties. Initial studies have demonstrated favorable biodistribution and metabolic stability, suggesting that it may be suitable for oral administration. Furthermore, preliminary toxicity studies have shown that this compound exhibits low systemic toxicity at therapeutic doses, making it a promising candidate for further development into a clinical drug.

The future direction of research on 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid includes exploring its mechanism of action in greater detail and identifying potential off-target effects. Investigating how this compound interacts with cellular signaling pathways will provide valuable insights into its therapeutic potential and help guide the design of next-generation derivatives with improved efficacy and selectivity. Additionally, clinical trials will be essential to validate its efficacy in human populations suffering from inflammatory and pain-related disorders.

In conclusion, 5-(Azepan-1-ylsulfonyl)-2-hydroxybenzoic acid (CAS No. 1036438-70-6) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of an azepane ring system and sulfonyl functionality makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, further exploration of this compound is expected to yield valuable insights into new treatment strategies for human health.